Cas no 1805096-76-7 (2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805096-76-7
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4813204
• Update Time: 2025-10-31

2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H7F4NO4/c1-17-7-5(18-9(11,12)13)3-14-4(2-10)6(7)8(15)16/h3H,2H2,1H3,(H,15,16)
• InChI Key： SLWQHPCRFFIHMO-UHFFFAOYSA-N
• SMILES： FCC1C(C(=O)O)=C(C(=CN=1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.7
• Topological Polar Surface Area: 68.6

Additional information on 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Recent Advances in the Study of 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1805096-76-7)

The compound 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1805096-76-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and fluoromethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the synthesis and structural characterization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid, highlighting its high yield and purity. The researchers employed a multi-step process involving fluorination and methoxylation reactions, which were optimized to minimize by-products and maximize efficiency. The structural elucidation was confirmed using NMR spectroscopy and X-ray crystallography, providing a solid foundation for further modifications and derivatizations.

In terms of biological activity, recent investigations have explored the compound's potential as a selective inhibitor of certain enzymes involved in inflammatory pathways. A preclinical study demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with high specificity, suggesting its utility in the treatment of inflammatory diseases such as arthritis. The fluoromethyl and trifluoromethoxy groups were found to play a critical role in enhancing the compound's binding affinity and metabolic stability, as evidenced by in vitro and in vivo pharmacokinetic studies.

Another significant development is the exploration of this compound's role in central nervous system (CNS) disorders. Preliminary data from a 2024 study indicated that 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid could modulate glutamate receptors, potentially offering neuroprotective effects in conditions like Alzheimer's disease and epilepsy. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic substituents, makes it a promising candidate for further CNS drug development.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(Fluoromethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1805096-76-7) represents a versatile scaffold with broad therapeutic potential. Its unique chemical properties and promising biological activities make it a focal point in current drug discovery efforts. Future studies will likely delve deeper into its mechanisms of action and explore its applicability in other disease areas, further solidifying its role in the pharmaceutical landscape.